Cas no 95752-86-6 (2-Formylphenylboronic Acid Neopentyl Glycol Ester)

• Product Name: 2-Formylphenylboronic Acid Neopentyl Glycol Ester
• CAS No: 95752-86-6
• MF: C₁₂H₁₅BO₃
• MW: 218.056703805923
• MDL: MFCD04039025
• CID: 802872
• PubChem ID: 4197994
• Update Time: 2025-04-19

2-Formylphenylboronic Acid Neopentyl Glycol Ester Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• (2-Formylphenyl)Boronic Acid Neopentyl Glycol Ester
• 2-Formylbenzeneboronic acid neopentyl glycol ester
• 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzaldehyde
• 2-Formylphenylboronic acid 2,2-dimethylpropanediol-1,3 cyclic ester
• 2-Formylphenylboronic acid, neopentyl glycol ester
• 2-Formylbenzeneboronic acid 2,2-dimethylpropanediol-1,3 cyclic ester
• OR3975
• E85447
• 95752-86-6
• MFCD04039025
• BS-24710
• CHEBI:188909
• A845455
• AB17276
• FT-0642311
• DTXSID20400720
• 2-Formylphenylboronic acid neopentyl glycol ester
• SCHEMBL14044148
• CS-0174139
• AKOS025293598
• SY256446
• DB-015859
• 2-Formylphenylboronic Acid Neopentyl Glycol Ester

• MDL： MFCD04039025
• Inchi： 1S/C12H15BO3/c1-12(2)8-15-13(16-9-12)11-6-4-3-5-10(11)7-14/h3-7H,8-9H2,1-2H3
• InChI Key： BJRXNDLMZZAOAB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 218.11100
• Monoisotopic Mass: 218.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 355.6±25.0 °C at 760 mmHg
• Flash Point: 168.8±23.2 °C
• Refractive Index: 1.504
• PSA: 35.53000
• LogP: 1.26730
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Formylphenylboronic Acid Neopentyl Glycol Ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives